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Compound of Interest

Compound Name: AcC-RYYRWK-NH2

Cat. No.: B013129

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the selection of a suitable vehicle for the in vivo administration of
the NOP receptor partial agonist, Ac-RYYRWK-NH2.

Frequently Asked Questions (FAQS)

Q1: What is Ac-RYYRWK-NH2 and what is its primary in vivo effect?
Al: Ac-RYYRWK-NH2 is a potent and selective peptide-based partial agonist for the
Nociceptin/Orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1)

receptor.[1] It displays high selectivity for the NOP receptor over other opioid receptors such as
W, 8, and K. In vivo studies have shown that Ac-RYYRWK-NH2 can increase food intake.

Q2: What is the solubility of Ac-RYYRWK-NH2?

A2: Ac-RYYRWK-NH2 is soluble in water up to 1 mg/mL. For potentially higher concentrations
or to aid dissolution, warming the solution to 37°C and using an ultrasonic bath may be
beneficial.[1]

Q3: What are the recommended storage conditions for Ac-RYYRWK-NH2?

A3: Lyophilized Ac-RYYRWK-NH2 should be stored desiccated at -20°C for long-term stability.
[2] Once reconstituted in a solvent, the stock solution should be aliquoted to avoid repeated

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b013129?utm_src=pdf-interest
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://www.glpbio.com/kr/ac-ryyrwk-nh2.html
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://www.glpbio.com/kr/ac-ryyrwk-nh2.html
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://www.benchchem.com/product/b013129?utm_src=pdf-body
https://altabioscience.com/articles/peptide-storage-and-solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

freeze-thaw cycles. These aliquots can be stored at -20°C for up to one month or at -80°C for
up to six months.[1]

Q4: Which vehicles are commonly used for in vivo administration of peptides like Ac-RYYRWK-
NH2?

A4: The choice of vehicle depends on the peptide's properties and the route of administration.
For water-soluble peptides like Ac-RYYRWK-NH2, aqueous solutions are a good starting point.
Common vehicles include:

o Sterile Water for Injection
e Saline (0.9% NaCl): Isotonic and well-tolerated for most routes of administration.
e Phosphate-Buffered Saline (PBS): A buffered solution that can help maintain pH stability.

For peptides with lower aqueous solubility, co-solvents may be necessary. However, these
should be used with caution due to potential toxicity. Examples include:

o Dimethyl sulfoxide (DMSO): Often used to dissolve hydrophobic compounds, but should be
diluted to a low final concentration (typically <5%) for in vivo use.[3]

o Polyethylene glycol (PEG) or Propylene glycol: Can improve the solubility of some peptides.
Q5: How does Ac-RYYRWK-NH2 exert its effects? What is the signaling pathway?

A5: Ac-RYYRWK-NH2 acts as a partial agonist at the NOP receptor, which is a G protein-
coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that can modulate
neuronal excitability and neurotransmitter release. The primary signaling pathway involves the
activation of Gai/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in
intracellular cyclic AMP (CAMP) levels. Additionally, the Gy subunits can modulate ion
channels, such as inhibiting voltage-gated calcium channels and activating inwardly rectifying
potassium channels.[4][5][6]

Below is a diagram illustrating the NOP receptor signaling pathway.
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(Start: Prepare Ac-RYYRWK-NH2 Solutior) Re-evaluate concentration or consider advanced formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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